Cas no 928937-04-6 (4-(4-chlorobenzenesulfonyl)piperazine-1-carbaldehyde)

• Product Name: 4-(4-chlorobenzenesulfonyl)piperazine-1-carbaldehyde
• CAS No: 928937-04-6
• MF: C₁₁H₁₃ClN₂O₃S
• MW: 288.750520467758
• CID: 3155962
• PubChem ID: 4416119
• Update Time: 2025-11-01

4-(4-chlorobenzenesulfonyl)piperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzenesulfonyl)piperazine-1-carbaldehyde
• 928937-04-6
• EN300-110972
• Z53861096
• AKOS004106953
• 4-(4-chlorophenyl)sulfonylpiperazine-1-carbaldehyde
• DMB93704
• G41637

• Inchi： 1S/C11H13ClN2O3S/c12-10-1-3-11(4-2-10)18(16,17)14-7-5-13(9-15)6-8-14/h1-4,9H,5-8H2
• InChI Key： IRJXXJRNJVPONF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCN(C=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 288.0335411Da
• Monoisotopic Mass: 288.0335411Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(4-chlorobenzenesulfonyl)piperazine-1-carbaldehyde

Introduction to 4-(4-chlorobenzenesulfonyl)piperazine-1-carbaldehyde (CAS No. 928937-04-6)

4-(4-chlorobenzenesulfonyl)piperazine-1-carbaldehyde, identified by the CAS number 928937-04-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl piperazine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a piperazine ring substituted with a 4-chlorobenzenesulfonyl group and a formyl aldehyde functionality at the 1-position, make it a versatile scaffold for further chemical modifications and biological evaluations.

The 4-chlorobenzenesulfonyl moiety introduces a strong electron-withdrawing effect, which can influence the reactivity and binding properties of the molecule. This feature is particularly relevant in designing compounds that interact with biological targets such as enzymes and receptors. The piperazine-1-carbaldehyde core provides a nitrogen-rich environment that can enhance solubility and metabolic stability, making it an attractive candidate for further derivatization. These structural attributes have positioned this compound as a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in sulfonyl piperazine derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that compounds incorporating this scaffold exhibit potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The aldehyde group in 4-(4-chlorobenzenesulfonyl)piperazine-1-carbaldehyde serves as a reactive site for condensation reactions, allowing for the facile introduction of additional functional groups or heterocycles. This reactivity makes it an ideal building block for generating novel molecules with tailored biological properties.

One of the most compelling aspects of this compound is its potential application in the development of next-generation drugs. Researchers have been exploring its utility in creating small-molecule inhibitors that target specific disease pathways. For example, preliminary studies suggest that derivatives of 4-(4-chlorobenzenesulfonyl)piperazine-1-carbaldehyde may interfere with the activity of certain proteases involved in viral replication, offering a promising approach to antiviral therapy. Additionally, its structural similarity to known bioactive molecules suggests that it could be modified to enhance pharmacokinetic profiles or reduce side effects.

The synthesis of 4-(4-chlorobenzenesulfonyl)piperazine-1-carbaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include sulfonylation of piperazine derivatives followed by formylation at the 1-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional substituents or modify existing ones. The efficiency and scalability of these synthetic routes are critical for industrial applications and further research.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 4-(4-chlorobenzenesulfonyl)piperazine-1-carbaldehyde with biological targets. These studies have provided insights into how different substituents can modulate affinity and selectivity. For instance, virtual screening campaigns have identified promising analogs with enhanced binding affinity to specific enzymes or receptors. Such computational approaches not only accelerate drug discovery but also provide rational frameworks for designing optimized derivatives.

The pharmacological evaluation of 4-(4-chlorobenzenesulfonyl)piperazine-1-carbaldehyde has revealed several interesting properties that warrant further investigation. In vitro assays have demonstrated its ability to inhibit certain enzymatic activities relevant to neurological disorders and metabolic diseases. Moreover, preclinical studies suggest that it may exhibit neuroprotective effects by modulating neurotransmitter release or receptor function. These findings underscore its potential as a lead compound for developing novel therapeutics.

The chemical diversity inherent in sulfonyl piperazine derivatives allows for extensive structural exploration, enabling researchers to fine-tune biological activity through rational design principles. By systematically varying substituents such as halogens, alkyl groups, or heterocyclic rings, scientists can generate libraries of compounds with distinct pharmacological profiles. This combinatorial approach has been successfully applied to optimize potency, selectivity, and pharmacokinetic properties, making it an indispensable strategy in modern drug development.

In conclusion,4-(4-chlorobenzenesulfonyl)piperazine-1-carbaldehyde (CAS No. 928937-04-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and promising biological activities. Its unique combination of functional groups positions it as a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in the discovery and development of next-generation drugs.